Cas no 1246249-81-9 (tert-Butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate
• CAS No: 1246249-81-9
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 2092291
• PubChem ID: 66745169
• Update Time: 2025-05-26

tert-Butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate
• tert-butyl 4-[acetyl(propan-2-yl)amino]piperidine-1-carboxylate
• AKOS024462987
• tert-butyl 4-[N-(propan-2-yl)acetamido]piperidine-1-carboxylate
• 1-Boc-4-(N-Isopropylacetamido)piperidine
• DDXUJHNZOVXLIB-UHFFFAOYSA-N
• SCHEMBL616948
• 1246249-81-9

• MDL： MFCD28108073
• Inchi： 1S/C15H28N2O3/c1-11(2)17(12(3)18)13-7-9-16(10-8-13)14(19)20-15(4,5)6/h11,13H,7-10H2,1-6H3
• InChI Key： DDXUJHNZOVXLIB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N(C(C)=O)C(C)C)=O

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-Butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate (CAS No. 1246249-81-9)

Tert-Butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1246249-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic amine structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group at the C-1 position and an N-isopropylacetamido moiety at the C-4 position introduces unique functional properties, making it a valuable scaffold for drug discovery and development.

The structural features of Tert-butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate contribute to its remarkable chemical and biological properties. The tert-butyl group enhances lipophilicity, which is often crucial for drug membrane permeability, while the N-isopropylacetamido substituent provides a hydrogen bond donor capability, improving binding affinity to biological targets. These characteristics make the compound an attractive candidate for designing novel pharmacological agents targeting various diseases.

In recent years, there has been growing interest in piperidine derivatives due to their versatility in modulating biological pathways. Studies have demonstrated that piperidine-based compounds can exhibit inhibitory effects on enzymes such as kinases and proteases, which are key players in many pathological processes. The Tert-butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate molecule has been explored in several preclinical studies for its potential role in oncology, neurology, and inflammatory disorders. Its ability to interact with specific amino acid residues in target proteins makes it a promising candidate for structure-based drug design.

One of the most compelling aspects of this compound is its synthetic accessibility. The well-defined functional groups allow for facile modifications, enabling researchers to fine-tune its pharmacological profile. For instance, the introduction of additional substituents or modifications at the nitrogen or carbon positions can alter its solubility, metabolic stability, and binding affinity. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns, where libraries of structurally diverse compounds are rapidly evaluated for biological activity.

The pharmaceutical industry has increasingly recognized the importance of advanced computational methods in drug discovery. Molecular docking simulations have been employed to predict the binding interactions between Tert-butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate and potential target proteins. These simulations not only help in identifying lead compounds but also provide insights into the molecular mechanisms underlying their biological effects. Such computational approaches are complemented by experimental validations, ensuring that promising candidates are thoroughly evaluated before moving into clinical trials.

Recent advancements in biotechnology have enabled the development of novel delivery systems for therapeutic agents. Nanotechnology-based formulations have shown promise in enhancing drug bioavailability and targeted delivery. The lipophilic nature of Tert-butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate makes it an ideal candidate for incorporation into lipid nanoparticles or micelles, which can improve systemic circulation and reduce off-target effects. These innovations are particularly relevant in oncology, where targeted drug delivery can minimize side effects while maximizing therapeutic efficacy.

The compound’s potential extends beyond traditional small-molecule drugs. It has been investigated as a building block for peptidomimetics, which mimic the bioactivity of natural peptides but with improved stability and pharmacokinetic properties. The piperidine core provides a scaffold that can be modified to replicate peptide functionalities while avoiding issues such as rapid degradation or immunogenicity. This approach has opened new avenues for treating diseases that are currently challenging to address with conventional therapeutics.

Regulatory considerations play a critical role in the development of new pharmaceuticals. The synthesis and characterization of Tert-butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate must adhere to stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Quality control measures ensure that impurities are minimized, and batch-to-batch consistency is maintained. These standards are essential for ensuring patient safety and efficacy when the compound is eventually used in clinical settings.

The future prospects of Tert-butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate are bright, with ongoing research exploring its applications in emerging therapeutic areas such as precision medicine and immunotherapy. Personalized medicine approaches leverage genetic information to tailor treatments to individual patients, and compounds like this one could play a key role in developing targeted therapies based on genetic markers or disease subtypes. Additionally, immunotherapy has seen remarkable advancements, particularly in cancer treatment, where modulating immune responses is crucial for long-term remission.

In conclusion, Tert-butyl 4-(N-isopropylacetamido)piperidine-1-carboxylate (CAS No. 1246249-81-9) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic domains. Its unique structural features, synthetic versatility, and potential biological activities make it a cornerstone compound for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic targets and delivery systems, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.